Cas no 161978-56-9 (Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate)

Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate is a synthetic intermediate used in organic and medicinal chemistry, particularly in prostaglandin synthesis. Its key structural features include a tert-butyldimethylsilyl (TBS) ether protecting group and a cyclopentenone moiety, which enhance stability during multi-step reactions. The ester functionality improves solubility in organic solvents, facilitating purification and handling. The TBS group offers selective deprotection under mild conditions, enabling controlled functionalization. This compound is valuable for constructing complex bioactive molecules due to its reactivity in conjugate additions and cyclization reactions. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for targeted synthesis applications.
Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate structure
161978-56-9 structure
Product Name:Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
CAS No:161978-56-9
MF:C19H34O4Si
MW:354.556367397308
CID:833897
PubChem ID:4653916
Update Time:2025-05-28

Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
    • 1-Cyclopentene-1-heptanoic acid, 3-[[(1,1-diMethylethyl)diMethylsilyl]oxy]-5-oxo-, Methyl ester
    • (+-) methyl 7-(3-tert-butyldimethylsilyloxy-5-oxo1-cyclopentenyl)heptanoate
    • (R)4-TERT-BUTYLDIMETHYLSILYLOXY-2-(6-CARBOMETHOXYHEXYL)-CYCLOPENT-2-ENONE
    • 4-TERT-BUTYLDIMETHYLSILYLOXY-2-(6-CARBOMETHOXYHEXYL)
    • AC1NF6ZF
    • AGN-PC-002D8R
    • AK101693
    • ANW-62762
    • CTK8B9604
    • KB-257767
    • methyl 7-(3-tert-butyldimethylsilyloxy-5-oxo-1-cyclopentenyl)heptanoate
    • SureCN4021198
    • 1-Cyclopentene-1-heptanoic acid,3-[[(1,1-dimethylethyl)dimethylsilyl]-5-oxo-,methyl ester
    • methyl 7-[3-[tert-butyl(dimethyl)silyl]oxy-5-oxocyclopenten-1-yl]heptanoate
    • 161978-56-9
    • AC-28147
    • AKOS016004155
    • SCHEMBL4021198
    • Methyl7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
    • NIOJULSEJPAEJV-UHFFFAOYSA-N
    • (+/-) methyl 7-(3-tert-butyldimethylsilyloxy-5-oxo-1-cyclopentenyl)heptanoate
    • DTXSID60405279
    • 1-Cyclopentene-1-heptanoic acid,3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-oxo-,methyl ester
    • Methyl 7-(3-((Tert-Butyldimethylsilyl)Oxy)-5-Oxcyclopent-1-En-1-Yl)Heptanoate
    • MS-21627
    • J-504552
    • MDL： MFCD23135392
    • Inchi： 1S/C19H34O4Si/c1-19(2,3)24(5,6)23-16-13-15(17(20)14-16)11-9-7-8-10-12-18(21)22-4/h13,16H,7-12,14H2,1-6H3
    • InChI Key： NIOJULSEJPAEJV-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(CCCCCCC(=O)OC)C(C1)=O

Computed Properties

  • Exact Mass: 354.22272
  • Monoisotopic Mass: 354.22263610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M072765-50mg
Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
 161978-56-9
50mg
 $ 510.00 2022-06-04
TRC
M072765-100mg
Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
 161978-56-9
100mg
 $ 850.00 2022-06-04
Key Organics Ltd
MS-21627-1G
Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
 161978-56-9 >95%
1g
 £2000.00 2025-02-09

Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate Suppliers

Amadis Chemical Company Limited
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(CAS:161978-56-9)Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
Order Number:A854974
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:53
Price ($):571.0
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(CAS:161978-56-9)Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
A854974
Purity:99%
Quantity:1g
Price ($):571.0
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